Dichloro(dimethylglyoximato)(dimethylglyoxime)rhodium(III)

• CAS No.: 39174-43-1
• Molecular Formula: C8H16Cl2N4O4Rh
• Molecular Weight: 406.05 g/mol
• IUPAC Name: dichlororhodium;(NE)-N-[(3E)-3-hydroxyiminobutan-2-ylidene]hydroxylamine
• InChI: InChI=1S/2C4H8N2O2.2ClH.Rh/c2*1-3(5-7)4(2)6-8;;;/h2*7-8H,1-2H3;2*1H;/q;;;;+2/p-2/b2*5-3+,6-4+
• InChI Key: SZLIGKVZZIXKPH-KMGPWXGDSA-L
• SMILES: CC(=NO)C(=NO)C.CC(=NO)C(=NO)C.Cl[Rh]Cl
• Isomeric SMILES: C/C(=N\O)/C(=N/O)/C.C/C(=N\O)/C(=N/O)/C.Cl[Rh]Cl

Description

Dichlororhodium;(NE)-N-[(3E)-3-hydroxyiminobutan-2-ylidene]hydroxylamine is a complex chemical compound that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is characterized by the presence of rhodium, a transition metal, and a hydroxylamine moiety, which is known for its reactivity and versatility in chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Dichloro(dimethylglyoximato)(dimethylglyoxime)rhodium(III) typically involves the coordination of rhodium with hydroxylamine derivatives. One common method involves the reaction of rhodium chloride with hydroxylamine in the presence of a suitable ligand under controlled temperature and pH conditions . The reaction is usually carried out in an inert atmosphere to prevent oxidation and ensure the purity of the product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The process often includes steps such as purification through crystallization or chromatography to remove impurities and obtain a high-purity product .

Chemical Reactions Analysis

Types of Reactions

Dichlororhodium;(NE)-N-[(3E)-3-hydroxyiminobutan-2-ylidene]hydroxylamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxides of rhodium.

Reduction: It can be reduced to lower oxidation states of rhodium.

Substitution: Ligands in the compound can be substituted with other ligands under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various ligands for substitution reactions. The reactions are typically carried out under controlled temperature and pressure to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield rhodium oxides, while substitution reactions can produce a variety of rhodium complexes with different ligands .

Scientific Research Applications

Dichlororhodium;(NE)-N-[(3E)-3-hydroxyiminobutan-2-ylidene]hydroxylamine has several scientific research applications:

Chemistry: It is used as a catalyst in various organic reactions, including hydrogenation and oxidation reactions.

Biology: The compound is studied for its potential use in biological systems, particularly in enzyme mimetics and as a probe for studying redox reactions in cells.

Medicine: Research is ongoing to explore its potential as an anticancer agent due to its ability to interact with DNA and induce apoptosis in cancer cells.

Industry: It is used in the production of fine chemicals and pharmaceuticals, where its catalytic properties are highly valued.

Mechanism of Action

The mechanism by which Dichloro(dimethylglyoximato)(dimethylglyoxime)rhodium(III) exerts its effects involves the coordination of rhodium with various substrates, facilitating redox reactions and ligand exchange processes. The molecular targets include enzymes and DNA, where the compound can induce structural changes and affect biological activity .

Comparison with Similar Compounds

Similar Compounds

Dichlororhodium(III) complexes: These compounds share similar coordination chemistry but may differ in their reactivity and applications.

Hydroxylamine derivatives: Compounds like hydroxylamine hydrochloride have similar functional groups but lack the transition metal component.

Uniqueness

Dichlororhodium;(NE)-N-[(3E)-3-hydroxyiminobutan-2-ylidene]hydroxylamine is unique due to the combination of rhodium and hydroxylamine, which imparts distinct catalytic and redox properties. This makes it particularly valuable in applications requiring both metal coordination and reactivity .